Cas no 209977-55-9 (N-Allyloxycarbonyl-β-lactosamine)

N-Allyloxycarbonyl-β-lactosamine structure
209977-55-9 structure
Product Name:N-Allyloxycarbonyl-β-lactosamine
CAS No:209977-55-9
MF:C16H27NO12
MW:425.385086297989
CID:825256
PubChem ID:4226383
Update Time:2025-04-19

N-Allyloxycarbonyl-β-lactosamine Chemical and Physical Properties

Names and Identifiers

    • N-ALLYLOXYCARBONYL-B-LACTOSAMINE
    • N-Allyloxycarbonyl-β-lactosamine
    • 2-{[(Allyloxy)carbonyl]amino}-2-deoxy-4-O-hexopyranosylhexopyrano se
    • prop-2-enyl N-[2,4-dihydroxy-6-(hydroxymethyl)-5-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-3-yl]carbamate
    • N-Allyloxycarbonyl- beta -lactosamine
    • 209977-55-9
    • 2-Deoxy-4-O-beta-D-galactopyranosyl-2-[[(2-propenyloxy)carbonyl]amino]-D-glucose
    • AKOS025294886
    • Inchi: 1S/C16H27NO12/c1-2-3-26-16(25)17-8-10(21)13(7(5-19)27-14(8)24)29-15-12(23)11(22)9(20)6(4-18)28-15/h2,6-15,18-24H,1,3-5H2,(H,17,25)
    • InChI Key: BYVZAAFFTWSDID-UHFFFAOYSA-N
    • SMILES: O(C1C(C(C(C(CO)O1)O)O)O)C1C(CO)OC(C(C1O)NC(=O)OCC=C)O

Computed Properties

  • Exact Mass: 425.15300
  • Monoisotopic Mass: 425.15332530g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 8
  • Hydrogen Bond Acceptor Count: 12
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 8
  • Complexity: 550
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 10
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -3.7
  • Topological Polar Surface Area: 208Ų

Experimental Properties

  • Density: 1.6±0.1 g/cm3
  • Boiling Point: 754.0±60.0 °C at 760 mmHg
  • Flash Point: 409.8±32.9 °C
  • PSA: 211.12000
  • LogP: -4.27290
  • Vapor Pressure: 0.0±5.7 mmHg at 25°C

N-Allyloxycarbonyl-β-lactosamine Security Information

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